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Compound of Interest

Compound Name: C.l. Direct Red 16, disodium salt
CAS No.: 6227-02-7
Cat. No.: B1265837
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For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Direct Red 16, a diazo anionic dye, is recognized for its applications in the textile and
paper industries. Its chemical structure, characterized by two azo groups (-N=N-) connecting
aromatic rings, is the primary determinant of its color and chemical properties. This guide aims
to provide a comprehensive overview of the known photophysical properties of C.I. Direct Red
16, alongside the experimental methodologies typically employed for their characterization.
However, it is crucial to note at the outset that detailed, quantitative photophysical data and
specific biological applications for this particular dye are sparsely documented in publicly
accessible scientific literature.

Chemical and Physical Properties

A foundational understanding of a dye's properties begins with its chemical identity and basic
physical characteristics.
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Property Value

C.I. Name Direct Red 16

C.l. Number 27680

CAS Number 6227-02-7

Synonyms Direct Red 6B, Direct Fast Red 6B, Direct

Bordeaux 6B, Pergasol Bordeaux 6B

Molecular Formula C26H17NsNa20sS2
Molecular Weight 637.55 g/mol
Chemical Class Diazo Dye
Appearance Red powder
Solubility Soluble in water

Photophysical Properties of Azo Dyes: A General
Overview

The photophysical behavior of azo dyes like C.I. Direct Red 16 is governed by the electronic
transitions within their extended 1t-conjugated systems. The azo groups act as the primary
chromophore, responsible for the absorption of light in the visible region of the electromagnetic
spectrum.

Absorption of Light: The absorption of a photon promotes an electron from a lower energy
molecular orbital (typically a 1t orbital) to a higher energy orbital (typically a t* anti-bonding
orbital). The energy difference between these orbitals dictates the wavelength of maximum
absorption (Amax). The environment of the dye, including solvent polarity and pH, can
significantly influence the Amax by stabilizing or destabilizing the ground and excited states to
different extents.

Fluorescence Emission: Following excitation, the molecule relaxes to the lowest vibrational
level of the first excited singlet state (S1). From here, it can return to the ground state (So) via
several pathways. One such pathway is fluorescence, the emission of a photon. The emitted
photon is of lower energy (longer wavelength) than the absorbed photon, a phenomenon
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known as the Stokes shift. The efficiency of this process is quantified by the fluorescence
quantum yield (®f), which is the ratio of the number of photons emitted to the number of
photons absorbed. The fluorescence lifetime (tf) is the average time the molecule spends in the
excited state before returning to the ground state.

Quantitative Photophysical Data for C.I. Direct Red
16

Despite extensive searches of scientific databases and literature, specific quantitative
photophysical data for C.I. Direct Red 16 remains elusive. The following table is presented as a
template for the type of data that would be essential for a complete photophysical profile, but
the values are currently unavailable.

Conditions (e.g., Solvent,
Parameter Value

Temperature)

Absorption Maximum (Aabs) Not Available
Molar Absorptivity (€) Not Available
Emission Maximum (Aem) Not Available
Stokes Shift Not Available
Fluorescence Quantum Yield )

Not Available
(@)
Fluorescence Lifetime (tf) Not Available

Experimental Protocols for Photophysical
Characterization

The determination of the photophysical parameters listed above involves a suite of
spectroscopic technigues. The following are detailed methodologies for the key experiments
that would be conducted to characterize C.I. Direct Red 16.

UV-Visible Absorption Spectroscopy
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Objective: To determine the wavelength of maximum absorption (Aabs) and the molar
absorptivity (€).

Methodology:

e Preparation of Stock Solution: A stock solution of C.I. Direct Red 16 of a known
concentration (e.g., 1 mM) is prepared by accurately weighing the dye powder and dissolving
it in a suitable solvent (e.g., deionized water, ethanol, or dimethyl sulfoxide).

» Preparation of Working Solutions: A series of dilutions are made from the stock solution to
obtain concentrations that will yield absorbance values in the linear range of the
spectrophotometer (typically 0.1 to 1.0).

o Spectrophotometer Setup: A dual-beam UV-Visible spectrophotometer is calibrated using the
pure solvent as a blank.

o Data Acquisition: The absorption spectra of the working solutions are recorded over a
relevant wavelength range (e.g., 200-800 nm).

o Data Analysis: The wavelength of maximum absorbance (Aabs) is identified from the spectra.
The molar absorptivity (€) is calculated using the Beer-Lambert law (A = ecl), where A is the
absorbance at Aabs, c is the molar concentration, and | is the path length of the cuvette
(typically 1 cm).

Fluorescence Spectroscopy

Objective: To determine the excitation and emission spectra, and the fluorescence quantum
yield (&f).

Methodology:

o Sample Preparation: A dilute solution of C.I. Direct Red 16 is prepared in the desired solvent,
with an absorbance at the excitation wavelength of less than 0.1 to avoid inner filter effects.

o Spectrofluorometer Setup: A spectrofluorometer is used. The excitation and emission
monochromators are calibrated.

o Excitation and Emission Spectra:
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o To obtain the emission spectrum, the sample is excited at its Aabs, and the emitted light is
scanned over a range of longer wavelengths.

o To obtain the excitation spectrum, the emission wavelength is fixed at the maximum of the
emission spectrum, and the excitation wavelength is scanned.

e Quantum Yield Determination (Relative Method):

o A standard fluorescent dye with a known quantum yield (e.g., Rhodamine 6G in ethanol,
®f = 0.95) is used.

o The absorption and fluorescence spectra of both the standard and the C.I. Direct Red 16
sample are recorded under identical experimental conditions (excitation wavelength, slit
widths).

o The integrated fluorescence intensities and the absorbance values at the excitation
wavelength are determined for both the sample and the standard.

o The quantum yield of the sample (®f,sample) is calculated using the following equation:
®f,sample = of,std * (Isample / Istd) * (Astd / Asample) * (nsample? / nstd?) where | is the
integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n
is the refractive index of the solvent.

Time-Resolved Fluorescence Spectroscopy

Objective: To determine the fluorescence lifetime (tf).
Methodology:

e Instrumentation: Time-Correlated Single Photon Counting (TCSPC) is the most common
technique. It requires a pulsed light source (e.g., a picosecond laser diode or a Ti:sapphire
laser) and a sensitive, high-speed detector (e.g., a microchannel plate photomultiplier tube).

o Sample Preparation: A dilute solution of the dye is prepared as for fluorescence
spectroscopy.

o Data Acquisition: The sample is excited with the pulsed laser, and the arrival times of the
emitted photons are recorded relative to the excitation pulse. This process is repeated for a
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large number of photons to build up a histogram of photon arrival times, which represents
the fluorescence decay profile.

o Data Analysis: The fluorescence decay curve is fitted to an exponential function (or a sum of
exponentials for more complex systems) to extract the fluorescence lifetime (tf). An
instrument response function (IRF) is measured using a scattering solution to account for the
temporal spread of the excitation pulse and detector response.

Biological Applications and Signaling Pathways

A thorough investigation of the scientific literature did not reveal any studies detailing the use of
C.I. Direct Red 16 in biological research, specifically in the context of cellular imaging, drug
delivery, or the modulation of signaling pathways. Azo dyes, in general, are not commonly
employed as fluorescent probes in live-cell imaging due to potential toxicity and rapid
photobleaching. Their primary applications remain in industrial dyeing processes.

Consequently, the mandatory requirement to create diagrams of signaling pathways involving
C.l. Direct Red 16 cannot be fulfilled, as there is no existing data to support such a
visualization.

Conclusion

While the chemical identity and some basic properties of C.I. Direct Red 16 are established, a
significant gap exists in the scientific literature regarding its detailed photophysical
characteristics. The experimental protocols outlined in this guide provide a roadmap for
researchers wishing to undertake a comprehensive characterization of this dye. The absence
of any reported biological applications, particularly in relation to signaling pathways,
underscores the current limitations in understanding the potential roles of this molecule in a
biological context. Further research is required to elucidate the photophysical properties of C.I.
Direct Red 16 and to explore any potential for its use in biomedical research.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1265837?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

